Cas no 1664-39-7 (N-Methyl-N-phenylethane-1,2-diamine)

N-Methyl-N-phenylethane-1,2-diamine is a versatile organic compound featuring both amine and phenyl functional groups, making it valuable in synthetic chemistry and pharmaceutical applications. Its structure allows for selective reactivity, particularly in the formation of Schiff bases, coordination complexes, and as an intermediate in heterocyclic synthesis. The compound’s secondary amine group enhances its nucleophilicity, facilitating efficient coupling reactions. Additionally, its stability under standard conditions ensures consistent performance in laboratory and industrial settings. N-Methyl-N-phenylethane-1,2-diamine is particularly useful in catalysis, ligand design, and the development of bioactive molecules, offering a balance of reactivity and structural flexibility for advanced chemical synthesis.

N-Methyl-N-phenylethane-1,2-diamine structure

1664-39-7 structure

Product Name:N-Methyl-N-phenylethane-1,2-diamine

CAS No:1664-39-7

MF:C₉H₁₄N₂

MW:150.220861911774

MDL:MFCD00047949

CID:230616

PubChem ID:7064114

Update Time:2025-06-07

N-Methyl-N-phenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- N1-Methyl-N1-phenylethane-1,2-diamine dihydrochloride
- 2-(methyl-phenyl-amino)ethylazanium
- N-(2-AMINOETHYL)-N-METHYL-N-PHENYLAMINE DIHYDROCHLORIDE
- N*1*-Methyl-N*1*-phenyl-ethane-1,2-diamine
- AC1OEW3Y
- AG-E-15923
- CTK0I3077
- N-(2-aminoethyl)-N-methylaniline
- N-methyl-N-phenyl-1,2-diaminoethane
- N-Methyl-N-phenyl-1,2-ethanediamine
- N-methyl-N-phenyl-ethylenediamine
- N-Methyl-N-phenylethylenediamine
- (2-aminoethyl)methyl(phenyl)amine
- N-Methyl-N-phenylethane-1,2-diamine
- (2-aminoethyl)methyl(phenyl)amine 1HCl
- (2-aminoethyl)methyl(phenyl)amine(SALTDATA: HCl)
- BB 0259283
- AB02070
- BAA66439
- N1-Methyl-N1-phenylethane-1,2-diamine
- AKOS000201109
- N'-methyl-N'-phenylethane-1,2-diamine
- FT-0678040
- N1-METHYL-N1-PHENYL-ETHANE-1,2-DIAMINE
- 1,2-Ethanediamine, N1-methyl-N1-phenyl-
- EN300-34696
- 1664-39-7
- CS-0246917
- MFCD00047949
- BS-13441
- SCHEMBL4395973
- 1,2-Ethanediamine, N-methyl-N-phenyl-
- ALBB-037354
- G30708
- DB-130410
- DB-335410
- STK873737
- N1-methyl-N1-phenyl-1,2-Ethanediamine
- MDL： MFCD00047949
- Inchi： 1S/C9H14N2/c1-11(8-7-10)9-5-3-2-4-6-9/h2-6H,7-8,10H2,1H3
- InChI Key： GCGMQDJOIHALPF-UHFFFAOYSA-N
- SMILES： N(C)(C1C=CC=CC=1)CCN

Computed Properties

Exact Mass: 150.11582
Monoisotopic Mass: 150.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 97.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.3A^2
XLogP3: 1.1

Experimental Properties

Density: g/cm3
Boiling Point: 247.5°Cat760mmHg
Flash Point: 92.9°C
Refractive Index: 1.574
PSA: 29.26

N-Methyl-N-phenylethane-1,2-diamine Security Information

HazardClass：IRRITANT

N-Methyl-N-phenylethane-1,2-diamine Pricemore >>

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TRC	B426493-50mg	N-Methyl-N-phenylethane-1,2-diamine	1664-39-7		50mg	$ 50.00	2022-06-07
TRC	B426493-100mg	N-Methyl-N-phenylethane-1,2-diamine	1664-39-7		100mg	$ 65.00	2022-06-07
TRC	B426493-500mg	N-Methyl-N-phenylethane-1,2-diamine	1664-39-7		500mg	$ 160.00	2022-06-07
Fluorochem	038415-1g	N-methyl-N-phenyl-1,2-ethanediamine	1664-39-7	95%	1g	￡127.00	2022-03-01
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	021597-500mg	N1-Methyl-N1-phenyl-ethane-1,2-diamine	1664-39-7		500mg	2518CNY	2021-05-07
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